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Compound of Interest

Compound Name: 4-Benzylbenzaldehyde

CAS No.: 67468-65-9

Cat. No.: B1329244

Get Quote

This guide provides an in-depth exploration of 4-Benzylbenzaldehyde (CAS No. 67468-65-9),

a versatile aromatic aldehyde of significant interest to researchers in organic synthesis,

medicinal chemistry, and materials science. This document moves beyond a simple recitation

of facts to offer a field-proven perspective on the compound's synthesis, reactivity, and potential

applications, with a focus on the causal relationships that drive experimental design and

interpretation.

Core Compound Identity and Physicochemical
Properties
4-Benzylbenzaldehyde, systematically named 4-(phenylmethyl)benzaldehyde, is a

disubstituted aromatic compound featuring a benzyl group and a formyl group at the para

positions of a benzene ring. This unique structure imparts a combination of reactivity from the

aldehyde and steric and electronic influences from the benzyl moiety, making it a valuable

intermediate for the synthesis of more complex molecular architectures.
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Identifier Value Source

CAS Number 67468-65-9 [1][2][3]

Molecular Formula C₁₄H₁₂O [1][2]

Molecular Weight 196.24 g/mol [1]

IUPAC Name 4-benzylbenzaldehyde [1]

Synonyms

4-

(Phenylmethyl)benzaldehyde,

p-Benzylbenzaldehyde

[1]

InChI

InChI=1S/C14H12O/c15-11-

14-8-6-13(7-9-14)10-12-4-2-1-

3-5-12/h1-9,11H,10H2

[1]

SMILES
C1=CC=C(C=C1)CC2=CC=C(

C=C2)C=O
[1]

Physicochemical Data
The physical properties of 4-Benzylbenzaldehyde are crucial for its handling, purification, and

use in reactions. It is characterized as a colorless oil and is sensitive to air, necessitating proper

storage under an inert atmosphere.[2]
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Property Value Notes

Physical State Oil [2]

Color Colorless [2]

Boiling Point

Data not readily available in

cited literature. Isomeric

compounds like 4-

benzyloxybenzaldehyde have

different properties and should

not be used as a substitute.[1]

The boiling point is expected to

be elevated due to the high

molecular weight.

Solubility
Slightly soluble in Chloroform

and Methanol.[2]

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and toluene. Insoluble

in water.

Air Sensitivity Air Sensitive [2]

Synthesis and Mechanistic Considerations
The synthesis of 4-benzylbenzaldehyde can be approached through several modern organic

chemistry methodologies. The choice of synthetic route is often dictated by the availability of

starting materials, desired scale, and tolerance for specific reagents. A highly effective and

versatile method is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Recommended Synthetic Protocol: Suzuki-Miyaura
Coupling
This approach builds the core diarylmethane structure by forming a key carbon-carbon bond.

The strategy involves coupling an aryl halide (or pseudo-halide) with a benzylboronic acid

derivative, or conversely, a benzyl halide with an arylboronic acid. The latter is often more

practical.

Causality behind the choice: The Suzuki-Miyaura coupling is chosen for its high functional

group tolerance, generally high yields, and the commercial availability of the necessary
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precursors and catalysts.[4][5] The reaction is robust and can be adapted for library synthesis,

which is highly relevant in drug discovery.

Caption: Suzuki-Miyaura coupling for 4-Benzylbenzaldehyde synthesis.

Step-by-Step Methodology:

Flask Preparation: A flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar and a reflux condenser is charged with 4-bromobenzaldehyde (1.0 eq).

Reagent Addition: To the flask, add benzylboronic acid (1.2 eq) and a suitable base such as

potassium carbonate (2.0-3.0 eq).[5]

Catalyst Introduction: The palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and a phosphine

ligand (e.g., JohnPhos, 5-10 mol%) are added.[5] Alternatively, a pre-formed catalyst like

Pd(PPh₃)₄ can be used.

Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (Argon or Nitrogen)

three times to ensure an oxygen-free environment, preventing catalyst degradation.

Solvent Addition: Degassed solvents, such as a mixture of DMF or toluene and water, are

added via cannula.[5]

Reaction Execution: The reaction mixture is heated to 80-100 °C and stirred vigorously.

Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or GC-

MS until the starting material is consumed.

Work-up and Purification: Upon completion, the reaction is cooled to room temperature,

diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over

anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude

product is then purified by column chromatography on silica gel.

Chemical Reactivity and Synthetic Utility
The aldehyde group is the primary center of reactivity in 4-benzylbenzaldehyde, serving as a

versatile handle for a multitude of synthetic transformations.
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Wittig Reaction for Alkene Synthesis
The Wittig reaction is a powerful method for converting aldehydes into alkenes.[6][7] 4-
Benzylbenzaldehyde can react with a phosphonium ylide to form a stilbene derivative. The

stereochemical outcome (E vs. Z alkene) is dependent on the nature of the ylide (stabilized vs.

non-stabilized).

Causality behind the reaction: The driving force for the Wittig reaction is the formation of the

highly stable triphenylphosphine oxide byproduct.[8] This thermodynamic sink makes the

reaction essentially irreversible and highly efficient for C=C bond formation.

4-Benzylbenzaldehyde

[Oxaphosphetane Intermediate]

Phosphonium Ylide
(Ph₃P=CHR)

Alkene Derivative

Triphenylphosphine Oxide

Click to download full resolution via product page

Caption: The Wittig reaction of 4-Benzylbenzaldehyde.

Other Key Transformations
Reductive Amination: Formation of a C-N bond by reacting the aldehyde with an amine

under reducing conditions (e.g., NaBH₃CN, Na(OAc)₃BH) to yield substituted benzylamines,

which are common motifs in pharmaceuticals.

Oxidation: The aldehyde can be easily oxidized to the corresponding 4-benzylbenzoic acid

using common oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent

(CrO₃/H₂SO₄).

Condensation Reactions: It can undergo aldol or Knoevenagel condensations with enolates

or active methylene compounds, respectively, to form α,β-unsaturated systems.

Applications in Drug Discovery and Development
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While direct applications of 4-benzylbenzaldehyde as a therapeutic agent are not widely

reported, its structural framework is of significant interest in medicinal chemistry. It serves as a

key building block for synthesizing larger molecules with potential biological activity.

Scaffold for Bioactive Molecules: The diarylmethane core of 4-benzylbenzaldehyde is

present in numerous biologically active compounds. The aldehyde group provides a

convenient point for diversification to explore structure-activity relationships (SAR).

Intermediate for ALDH Inhibitors: Benzaldehyde derivatives are known to be inhibitors of

aldehyde dehydrogenase (ALDH), an enzyme family overexpressed in certain cancer stem

cells.[9] The 4-benzyl substitution can be explored to modulate potency and selectivity

against specific ALDH isoforms.

Precursor for Heterocyclic Synthesis: The aldehyde functionality is a gateway to the

synthesis of various heterocyclic systems (e.g., quinolines, pyrimidines, imidazoles) through

condensation reactions, which are prevalent scaffolds in drug design.[10]

Analytical and Spectroscopic Profile
Thorough analytical characterization is essential for confirming the identity and purity of 4-
benzylbenzaldehyde. The following is a predicted spectroscopic profile based on the analysis

of structurally similar compounds.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted, CDCl₃, 400 MHz):

δ ~9.9-10.0 ppm (s, 1H): This singlet corresponds to the highly deshielded aldehydic

proton (-CHO).

δ ~7.8 ppm (d, 2H): A doublet for the two aromatic protons ortho to the aldehyde group.

δ ~7.2-7.4 ppm (m, 7H): A complex multiplet encompassing the five protons of the benzyl

ring and the two aromatic protons ortho to the benzyl group.

δ ~4.0 ppm (s, 2H): A sharp singlet for the two benzylic methylene protons (-CH₂-).

¹³C NMR (Predicted, CDCl₃, 101 MHz):
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δ ~192 ppm: Aldehyde carbonyl carbon.

δ ~140-145 ppm: Quaternary carbons of the substituted benzene ring.

δ ~128-136 ppm: Aromatic CH carbons.

δ ~42 ppm: Benzylic methylene carbon.

Infrared (IR) Spectroscopy
~3030 cm⁻¹: Aromatic C-H stretch.

~2920 cm⁻¹: Aliphatic C-H stretch (from the CH₂ group).

~2820 and ~2720 cm⁻¹: Characteristic C-H stretch (Fermi doublet) of the aldehyde group.

~1700-1710 cm⁻¹: Strong, sharp absorption from the C=O stretch of the conjugated

aldehyde.

~1600 cm⁻¹: Aromatic C=C ring stretching.

Mass Spectrometry (MS)
Under Electron Ionization (EI), the fragmentation pattern is expected to show:

m/z 196: The molecular ion peak (M⁺).

m/z 195: A significant peak due to the loss of a hydrogen radical from the aldehyde (M-1),

forming a stable acylium ion.

m/z 167: Loss of the formyl group (•CHO, 29 Da).

m/z 91: A prominent peak corresponding to the tropylium cation ([C₇H₇]⁺), formed from the

cleavage of the benzyl group. This is often the base peak for benzyl-substituted compounds.
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Caption: A typical workflow for the synthesis and analytical validation.

Safety, Handling, and Toxicology
Hazard Identification
4-Benzylbenzaldehyde is classified as an irritant. Appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All

handling should be performed in a well-ventilated fume hood.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Storage and Handling
The compound is reported to be air-sensitive.[2] It should be stored under an inert atmosphere

(Argon or Nitrogen) in a tightly sealed container in a cool, dry place away from strong oxidizing
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agents.

Toxicological Profile
Specific toxicological data for 4-benzylbenzaldehyde is limited. However, the metabolic fate

can be predicted based on the toxicology of similar aromatic aldehydes.[1] The primary

metabolic pathway is likely the oxidation of the aldehyde group to the corresponding carboxylic

acid (4-benzylbenzoic acid) by aldehyde dehydrogenase enzymes in the liver. This more polar

metabolite can then be conjugated (e.g., with glucuronic acid) and excreted renally.

Conclusion
4-Benzylbenzaldehyde is a valuable chemical intermediate with significant potential in

synthetic and medicinal chemistry. Its diarylmethane structure, combined with the versatile

reactivity of the aldehyde group, makes it an attractive starting material for the synthesis of

complex target molecules, including potential drug candidates. A thorough understanding of its

synthesis via robust methods like the Suzuki-Miyaura coupling, its predictable reactivity, and its

analytical profile is crucial for its effective use in a research and development setting.

Adherence to strict safety protocols is mandatory when handling this irritant and air-sensitive

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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